Cas no 3074-77-9 (Hexane,3-ethyl-4-methyl-)

• Product Name: Hexane,3-ethyl-4-methyl-
• CAS No: 3074-77-9
• MF: C₉H₂₀
• MW: 128.255103111267
• CID: 307317
• PubChem ID: 18314
• Update Time: 2025-04-19

Hexane,3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane,3-ethyl-4-methyl-
• 3-ethyl-4-methylhexane
• 3-Methyl-4-ethylhexane
• 4-Ethyl-3-methylhexane
• Hexane, 4-ethyl-3-methyl
• 3074-77-9
• Q5652279
• OKCRKWVABWILDR-UHFFFAOYSA-N
• Hexane, 3-ethyl-4-methyl-
• DTXSID90871009

• Inchi： 1S/C9H20/c1-5-8(4)9(6-2)7-3/h8-9H,5-7H2,1-4H3
• InChI Key： OKCRKWVABWILDR-UHFFFAOYSA-N
• SMILES： C(CC)(CC)C(C)CC

Computed Properties

• Exact Mass: 128.1566
• Monoisotopic Mass: 128.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 53.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.5

Experimental Properties

• Density: 0.7360
• Melting Point: -112.99°C
• Boiling Point: 140.41°C
• Flash Point: 59.3°C
• Refractive Index: 1.4128
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes